Cas no 80530-63-8 (picotamide monohydrate)

• Product Name: picotamide monohydrate
• CAS No: 80530-63-8
• MF: C₂₁H₂₂N₄O₄
• MW: 394.423784732819
• CID: 985764
• PubChem ID: 6419975
• Update Time: 2025-04-20

picotamide monohydrate Chemical and Physical Properties

Names and Identifiers

• picotamide monohydrate
• 4-methoxy-1-N,3-N-bis(pyridin-3-ylmethyl)benzene-1,3-dicarboxamide,hydrate
• PICOTAMIDE MONOHYDRATE, EP STANDARD
• 4-Methoxy-N,N′-bis(3-pyridinylmethyl)-1,3-benzenedicarboxamide monohydrate
• CAS-80530-63-8
• Prestwick_539
• HMS3372B17
• CHEMBL1317747
• PICOTAMIDE MONOHYDRATE [EP MONOGRAPH]
• UNII-643HY5UHKS
• CCG-220119
• SMR001233489
• 80530-63-8
• N,N'-Bis(3-Pyridylmethyl)-4-methoxyisophthalamide monohydrate
• SR-01000076086-5
• NCGC00017138-02
• HMS2231L12
• MLS002154203
• 4-methoxy-1-N,3-N-bis(pyridin-3-ylmethyl)benzene-1,3-dicarboxamide;hydrate
• SCHEMBL2916058
• HMS3712G20
• Plactidil
• Q27263693
• PICOTAMIDE MONOHYDRATE [EP IMPURITY]
• DTXSID30230378
• SR-01000076086
• G 137; N,N'-Bis(3-picolyl)-4-methoxyisophthalamide
• 643HY5UHKS
• Picotamide monohydrate [EP]
• HMS2095G20
• HMS1568G20
• PICOTAMIDE MONOHYDRATE [MI]
• 1,3-Benzenedicarboxamide, 4-methoxy-N,N'-bis(3-pyridinylmethyl)-, monohydrate
• 1,3-Benzenedicarboxamide, 4-methoxy-n1,n3-bis(3-pyridinylmethyl)-, hydrate (1:1)
• NCGC00017138-01

• Inchi： 1S/C21H20N4O3.H2O/c1-28-19-7-6-17(20(26)24-13-15-4-2-8-22-11-15)10-18(19)21(27)25-14-16-5-3-9-23-12-16;/h2-12H,13-14H2,1H3,(H,24,26)(H,25,27);1H2
• InChI Key： ICYQAMNVLLHURR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(NCC2C=NC=CC=2)=O)C=C1C(NCC1C=NC=CC=1)=O.O

Computed Properties

• Exact Mass: 394.164
• Monoisotopic Mass: 394.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2A^2